Cas no 82590-42-9 (4-amino-5-(3-methoxyphenyl)pentan-1-ol)

4-Amino-5-(3-methoxyphenyl)pentan-1-ol is a chiral amino alcohol derivative featuring a methoxyphenyl substituent, which contributes to its potential utility in organic synthesis and pharmaceutical applications. Its structural versatility allows for use as a building block in the preparation of biologically active compounds, particularly those requiring enantioselective synthesis. The presence of both amino and hydroxyl functional groups enables further derivatization, enhancing its applicability in medicinal chemistry. The methoxy group may influence binding interactions in target molecules, making it valuable for drug discovery research. This compound is typically handled under controlled conditions due to its reactive nature, ensuring stability and purity for laboratory use.

4-amino-5-(3-methoxyphenyl)pentan-1-ol structure

82590-42-9 structure

Product Name:4-amino-5-(3-methoxyphenyl)pentan-1-ol

CAS No:82590-42-9

MF:C₁₂H₁₉NO₂

MW:209.2847635746

CID:987984

PubChem ID:99993

Update Time:2025-11-02

4-amino-5-(3-methoxyphenyl)pentan-1-ol Chemical and Physical Properties

Names and Identifiers

- 4-amino-5-(3-methoxyphenyl)pentan-1-ol
- NSC 304582
- NSC304582
- 82590-42-9
- 4-Amino-5-(m-methoxyphenyl)pentan-1-ol
- Benzenepentanol, delta-amino-3-methoxy-
- NSC-304582
- delta-Amino-3-methoxybenzenepentanol
- BRN 4408991
- DS-014840
- Inchi： 1S/C12H19NO2/c1-15-12-6-2-4-10(9-12)8-11(13)5-3-7-14/h2,4,6,9,11,14H,3,5,7-8,13H2,1H3
- InChI Key： YTTSVMGQGZDSFO-UHFFFAOYSA-N
- SMILES： OCCCC(CC1C=CC=C(C=1)OC)N

Computed Properties

Exact Mass: 209.141578849g/mol
Monoisotopic Mass: 209.141578849g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 6
Complexity: 164
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 55.5Å²

4-amino-5-(3-methoxyphenyl)pentan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	A616375-25mg	4-Amino-5-(3-methoxyphenyl)pentan-1-ol	82590-42-9	25mg	$ 230.00	2023-04-19
TRC	A616375-50mg	4-Amino-5-(3-methoxyphenyl)pentan-1-ol	82590-42-9	50mg	$ 437.00	2023-04-19
TRC	A616375-100mg	4-Amino-5-(3-methoxyphenyl)pentan-1-ol	82590-42-9	100mg	$ 827.00	2023-04-19
TRC	A616375-500mg	4-Amino-5-(3-methoxyphenyl)pentan-1-ol	82590-42-9	500mg	$ 3000.00	2023-09-08

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Additional information on 4-amino-5-(3-methoxyphenyl)pentan-1-ol

Comprehensive Overview of 4-amino-5-(3-methoxyphenyl)pentan-1-ol (CAS No. 82590-42-9): Properties, Applications, and Research Insights

4-amino-5-(3-methoxyphenyl)pentan-1-ol (CAS No. 82590-42-9) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This compound, characterized by an amino group and a methoxyphenyl moiety, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₂H₁₉NO₂, reflects a balanced hydrophobicity and reactivity, making it valuable for drug discovery and material science applications.

Recent studies highlight the role of 4-amino-5-(3-methoxyphenyl)pentan-1-ol in modulating neurotransmitter pathways, particularly in neurological research. Researchers are exploring its potential as a precursor for neuroprotective agents, aligning with the growing demand for treatments targeting neurodegenerative diseases like Alzheimer's. The compound's 3-methoxyphenyl group enhances its binding affinity to specific receptors, a feature leveraged in designing novel therapeutics.

From a synthetic perspective, CAS No. 82590-42-9 is often utilized in asymmetric catalysis and chiral synthesis. Its stereochemistry allows for the creation of enantiomerically pure derivatives, critical for developing high-efficacy pharmaceuticals. Industry experts frequently search for "4-amino-5-(3-methoxyphenyl)pentan-1-ol synthesis" or "CAS 82590-42-9 applications," underscoring its relevance in organic chemistry workflows.

Environmental and safety profiles of 4-amino-5-(3-methoxyphenyl)pentan-1-ol are also under scrutiny. With increasing focus on green chemistry, researchers are optimizing its production to minimize waste and energy consumption. Questions like "Is 4-amino-5-(3-methoxyphenyl)pentan-1-ol biodegradable?" reflect public interest in sustainable chemical practices.

In material science, this compound's aromatic ring and hydroxyl group enable interactions with polymers, suggesting applications in smart coatings and biodegradable plastics. Such innovations align with global trends toward eco-friendly materials, further driving its commercial demand.

Analytical techniques like HPLC and NMR spectroscopy are essential for characterizing CAS No. 82590-42-9, ensuring purity and consistency in research. FAQs such as "How to analyze 4-amino-5-(3-methoxyphenyl)pentan-1-ol?" highlight the technical curiosity surrounding this compound.

In summary, 4-amino-5-(3-methoxyphenyl)pentan-1-ol bridges multiple scientific disciplines, from medicine to sustainable technology. Its structural versatility and bioactive potential position it as a compound of enduring interest, with ongoing studies likely to uncover further applications.